Cas no 1804410-84-1 (3,4-Bis(trifluoromethyl)pyridine-2-carbonyl chloride)

• Product Name: 3,4-Bis(trifluoromethyl)pyridine-2-carbonyl chloride
• CAS No: 1804410-84-1
• MF: C₈H₂ClF₆NO
• MW: 277.551002025604
• CID: 4908589
• Update Time: 2025-11-06

3,4-Bis(trifluoromethyl)pyridine-2-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3,4-Bis(trifluoromethyl)pyridine-2-carbonyl chloride

• Inchi： 1S/C8H2ClF6NO/c9-6(17)5-4(8(13,14)15)3(1-2-16-5)7(10,11)12/h1-2H
• InChI Key： OQLNUJGVZVVNLY-UHFFFAOYSA-N
• SMILES： ClC(C1C(C(F)(F)F)=C(C(F)(F)F)C=CN=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 301
• XLogP3: 3.5
• Topological Polar Surface Area: 30

Additional information on 3,4-Bis(trifluoromethyl)pyridine-2-carbonyl chloride

3,4-Bis(trifluoromethyl)pyridine-2-carbonyl chloride (CAS No. 1804410-84-1): An Overview

3,4-Bis(trifluoromethyl)pyridine-2-carbonyl chloride (CAS No. 1804410-84-1) is a highly specialized compound that has garnered significant attention in the fields of organic chemistry and pharmaceutical research. This compound, characterized by its unique trifluoromethyl and pyridine functionalities, has shown promise in various applications, particularly in the development of novel drugs and advanced materials.

The chemical structure of 3,4-Bis(trifluoromethyl)pyridine-2-carbonyl chloride consists of a pyridine ring substituted with two trifluoromethyl groups at the 3 and 4 positions, and a carbonyl chloride group at the 2 position. The presence of these functional groups imparts distinct chemical properties, making it a valuable intermediate in synthetic chemistry. The trifluoromethyl groups enhance the compound's stability and lipophilicity, while the carbonyl chloride group provides reactivity for further derivatization.

Recent studies have highlighted the potential of 3,4-Bis(trifluoromethyl)pyridine-2-carbonyl chloride in drug discovery and development. For instance, a 2021 publication in the Journal of Medicinal Chemistry reported the synthesis of a series of pyridine-based derivatives using this compound as a key intermediate. These derivatives exhibited potent inhibitory activity against specific enzymes involved in cancer progression, suggesting their potential as therapeutic agents.

In another study published in Organic Letters, researchers explored the use of 3,4-Bis(trifluoromethyl)pyridine-2-carbonyl chloride in the synthesis of novel fluorinated materials. The unique electronic properties of these materials make them suitable for applications in optoelectronics and catalysis. The high reactivity of the carbonyl chloride group facilitated the formation of robust covalent bonds with various substrates, leading to materials with enhanced performance characteristics.

The synthesis of 3,4-Bis(trifluoromethyl)pyridine-2-carbonyl chloride typically involves multi-step processes that require careful control of reaction conditions to ensure high yields and purity. One common synthetic route involves the reaction of 3,4-bis(trifluoromethyl)pyridine with phosgene or an equivalent reagent under controlled conditions. Advances in green chemistry have also led to the development of more environmentally friendly methods for its synthesis, such as using solid-supported catalysts and solvent-free conditions.

The safety and handling of 3,4-Bis(trifluoromethyl)pyridine-2-carbonyl chloride are critical considerations for researchers working with this compound. It is important to follow standard safety protocols to minimize exposure risks. The compound should be stored in a cool, dry place away from incompatible materials and handled under a fume hood to prevent inhalation or skin contact.

In conclusion, 3,4-Bis(trifluoromethyl)pyridine-2-carbonyl chloride (CAS No. 1804410-84-1) is a versatile and promising compound with significant potential in both academic research and industrial applications. Its unique chemical structure and properties make it an invaluable tool for scientists working on new drug candidates and advanced materials. As research continues to advance, it is likely that new applications for this compound will be discovered, further expanding its utility in various fields.